2-(benzyloxy)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide

• IUPAC Name: 2-phenylmethoxy-N-[(5-thiophen-3-ylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H17NO3S/c20-18(12-21-11-14-4-2-1-3-5-14)19-10-16-6-7-17(22-16)15-8-9-23-13-15/h1-9,13H,10-12H2,(H,19,20)
• InChI Key: XMMSBAUVNKTJDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COCC(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol
• CAS No.: 2034439-63-7

Description

The compound 2-(benzyloxy)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide features a hybrid heterocyclic scaffold combining furan and thiophene moieties, linked via a methylene bridge to an acetamide core substituted with a benzyloxy group.

Synthetic routes for analogous compounds (e.g., sulfonamide-linked acetamides in ) typically involve coupling reactions using carbodiimides (e.g., EDC) or nucleophilic substitutions with sulfonyl chlorides . While direct synthesis data for this compound are absent in the evidence, its structural features align with methods described for related molecules.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and properties of the target compound with analogs from the evidence:

Compound Name	Molecular Weight (g/mol)	Key Substituents	Melting Point (°C)	Notable Functional Groups	Reference
Target : 2-(Benzyloxy)-N-((5-(thiophen-3-yl)furan-2-yl)methyl)acetamide	~371.4	Benzyloxy, thiophen-3-yl, furan-2-yl	N/A	Acetamide, ether, heterocycles	—
2-Aminotrifluoroacetate-N-[2-methyl-5-(thiomorpholine-4-sulfonyl)thiophen-3-yl]acetamide (21)	~432.4	Trifluoroacetate, thiomorpholine-sulfonyl	190	Sulfonamide, thiophene
2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide	303.2	2,6-Dichlorophenyl, thiazol-2-yl	216–218	Chloro, thiazole
N-[2-[[5-(Dimethylaminomethyl)furan-2-yl]methylsulfanyl]ethyl]-N'-methyl-2-nitroethene-1,1-diamine	~407.5	Furan-2-yl, sulfanyl, nitroethene	N/A	Sulfur bridge, nitro, tertiary amine

Key Observations :

• Heterocyclic Diversity : The target’s thiophene-furan system is distinct from thiazole () or nitroethene-containing analogs (). Thiophene’s electron-rich nature may enhance binding to aromatic receptors compared to thiazole’s electronegative nitrogen .
• Substituent Effects : The benzyloxy group in the target differs from electron-withdrawing groups (e.g., chloro in ) or sulfonamides (), likely altering solubility and metabolic stability .

Physicochemical Properties

• Melting Points : The target’s melting point is unreported, but analogs with rigid aromatic systems (e.g., ’s 216–218°C) suggest higher thermal stability due to crystalline packing via hydrogen bonds (N–H⋯N in ) .
• Solubility : The benzyloxy group may reduce aqueous solubility compared to polar sulfonamides () but improve lipid bilayer penetration .